(1R,3S,5E)-5-[(2E)-2-[(3As,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(1R,3S,5E)-5-[(2E)-2-[(3As,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
115540-42-6
VCID:
VC0047505
InChI:
InChI=1S/C28H44F2O3/c1-18(8-6-15-28(29,30)26(3,4)33)23-12-13-24-20(9-7-14-27(23,24)5)10-11-21-16-22(31)17-25(32)19(21)2/h10-11,18,22-25,31-33H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11+/t18?,22-,23?,24+,25+,27-/m1/s1
SMILES:
CC(CCCC(C(C)(C)O)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C28H44F2O3
Molecular Weight:
466.6 g/mol
(1R,3S,5E)-5-[(2E)-2-[(3As,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 115540-42-6
Main Products
VCID: VC0047505
Molecular Formula: C28H44F2O3
Molecular Weight: 466.6 g/mol
![(1R,3S,5E)-5-[(2E)-2-[(3As,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 115540-42-6](/images/no_structure.jpg)
| CAS No. | 115540-42-6 |
|---|---|
| Product Name | (1R,3S,5E)-5-[(2E)-2-[(3As,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C28H44F2O3 |
| Molecular Weight | 466.6 g/mol |
| IUPAC Name | (1R,3S,5E)-5-[(2E)-2-[(3aS,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H44F2O3/c1-18(8-6-15-28(29,30)26(3,4)33)23-12-13-24-20(9-7-14-27(23,24)5)10-11-21-16-22(31)17-25(32)19(21)2/h10-11,18,22-25,31-33H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11+/t18?,22-,23?,24+,25+,27-/m1/s1 |
| Standard InChIKey | BYSQJLGAMANIHA-DISCJWLBSA-N |
| Isomeric SMILES | CC(CCCC(C(C)(C)O)(F)F)C1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C\3/C[C@H](C[C@@H](C3=C)O)O)C |
| SMILES | CC(CCCC(C(C)(C)O)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CCCC(C(C)(C)O)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 24,24-DFHDC 24,24-difluoro-24-homo-1 alpha,25-dihydroxycholecalciferol 24,24-difluoro-24-homo-1,25-dihydroxyvitamin D3 24a-homo-24,24-difluoro-1alpha,25-dihydroxyvitamin D3 24aF2-homo-1,25(OH)2D3 |
| PubChem Compound | 6439248 |
| Last Modified | Nov 11 2021 |
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